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Compound of Interest

Compound Name: 2-Methoxy-5-methylpyridine

Cat. No.: B082227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information

currently available for 2-Methoxy-5-methylpyridine (CAS No. 13472-56-5). The information

herein is compiled from various safety data sheets and chemical databases to ensure a

thorough guide for handling, storage, and emergency procedures.

Chemical and Physical Properties
2-Methoxy-5-methylpyridine is a colorless to light yellow liquid.[1][2] It is recognized for its

unique odor.[1] This pyridine derivative is utilized as an intermediate in the synthesis of

pharmaceuticals and agrochemicals.[2]
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Property Value Reference

Molecular Formula C₇H₉NO [2][3]

Molecular Weight 123.15 g/mol [2][4]

CAS Number 13472-56-5 [3][5]

Appearance Colorless to yellow liquid [1][2]

Boiling Point 173.7°C [5]

Flash Point 61.1°C [5]

Density 1.001 g/cm³ [5]

Vapor Pressure 1.151 mmHg at 25°C [5]

Refractive Index 1.495 [5]

Purity ≥ 98% (GC) [2]

Storage Conditions 0-8 °C [2]

Toxicological Information
The toxicological data for 2-Methoxy-5-methylpyridine is not extensively documented. Most

safety data sheets indicate that the toxicological properties have not been thoroughly

investigated.[6]
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Endpoint Result Reference

Acute Oral Toxicity No data available [3]

Skin Corrosion/Irritation Causes skin irritation [4][5]

Serious Eye Damage/Irritation Causes serious eye irritation [4][7]

Respiratory or Skin

Sensitization
No data available [3]

Germ Cell Mutagenicity No data available [3]

Carcinogenicity No data available [3]

Reproductive Toxicity No data available [3]

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation [4]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [3]

Aspiration Hazard

Based on available data, the

classification criteria are not

met

[3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Methoxy-5-methylpyridine is classified as a warning-level hazard.

Hazard Class Hazard Statement

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Source:[4][5][7]

Handling, Storage, and Personal Protection
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Proper handling and storage procedures are crucial to minimize risk.

Aspect Recommendation Reference

Handling

Avoid contact with skin and

eyes. Do not breathe vapor or

mist. Use in a well-ventilated

area. Wash thoroughly after

handling. Ground and secure

containers when dispensing.

[8][9]

Storage

Store in an airtight container in

a cool, well-ventilated place,

away from incompatible

materials such as strong

oxidizing agents.

[8][9]

Eye/Face Protection

Wear safety goggles or

chemical safety glasses and a

face shield.

[8][10]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[8][10]

Respiratory Protection

Use a NIOSH or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

[8][10]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures Reference

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

breathing is difficult, give

oxygen. Call a physician if

symptoms develop or persist.

[3][10]

Skin Contact

Immediately take off all

contaminated clothing. Wash

off with soap and plenty of

water. Consult a doctor.

[3][8]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Consult a doctor.

[3][9]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[3]

Fire-Fighting Measures
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Aspect Information Reference

Extinguishing Media

Use water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam.

[3][8]

Specific Hazards

May emit toxic fumes,

including carbon oxides and

nitrogen oxides, under fire

conditions.

[3]

Protective Equipment

Wear a self-contained

breathing apparatus (SCBA)

and full protective clothing for

firefighting if necessary.

[3][8]

Diagrams
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Hazard Assessment Control Measures

Emergency Response

Hazard Identification
(Skin/Eye Irritant)

Exposure Assessment
(Inhalation, Dermal)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

First Aid Measures
(Flush Skin/Eyes)

Spill Control
(Absorb and Contain)

Fire Fighting
(Appropriate Extinguisher)
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Spill Occurs

Evacuate Immediate Area
& Alert Others

Assess Spill Size
& Hazard Level

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use inert absorbent material)

Collect & Place in
Sealed Container

Decontaminate Spill Area
& Equipment

Dispose of Waste
(Follow Regulations)

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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